Cas no 300674-30-0 (methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 300674-30-0
• MF: C₁₈H₁₅ClO₄
• MW: 330.762304544449
• CID: 6613946
• PubChem ID: 854559
• Update Time: 2025-07-23

methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate
• AKOS001616440
• CCG-311831
• 5-(2-CHLORO-BENZYLOXY)-2-METHYL-BENZOFURAN-3-CARBOXYLIC ACID METHYL ESTER
• methyl 5-[(2-chlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• methyl 5-((2-chlorobenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• CBMicro_002847
• SR-01000456797-1
• BIM-0002592.P001
• SR-01000456797
• CB04474
• 300674-30-0
• SCHEMBL24470825
• F0308-0760
• SMSF0018459
• Oprea1_428292

• Inchi： 1S/C18H15ClO4/c1-11-17(18(20)21-2)14-9-13(7-8-16(14)23-11)22-10-12-5-3-4-6-15(12)19/h3-9H,10H2,1-2H3
• InChI Key： UPPSMHQMFBCFOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1C=CC2=C(C=1)C(C(=O)OC)=C(C)O2

Computed Properties

• Exact Mass: 330.0658866g/mol
• Monoisotopic Mass: 330.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-30-0): A Comprehensive Overview

Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate, identified by its CAS number 300674-30-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzofuran class, which is well-documented for its diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzofuran core substituted with various functional groups, including a methyl group at the 2-position, a methoxy group at the 5-position, and a chlorophenyl moiety, which collectively contribute to its unique chemical properties and biological interactions.

The significance of Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate lies in its potential as a building block for the synthesis of novel pharmaceutical agents. The presence of the chlorophenyl group, in particular, has been associated with various pharmacological effects, making it a valuable component in medicinal chemistry. Recent studies have highlighted the benzofuran scaffold as a promising platform for developing drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The specific arrangement of substituents in Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate makes it an intriguing candidate for further exploration in drug discovery.

In the realm of academic research, Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate has been utilized in several innovative studies aimed at elucidating the mechanisms of action of benzofuran derivatives. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors, which are critical for mediating various physiological processes. The methoxy and chlorophenyl groups are known to influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity. This has led to a series of experiments designed to optimize these interactions for therapeutic benefit.

One of the most compelling aspects of Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate is its potential role in addressing unmet medical needs. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The benzofuran core is known to interact with various biological targets, making it a versatile scaffold for drug design. Additionally, the presence of the methyl group at the 2-position enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites effectively.

The synthesis of Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorophenyl group introduces a degree of complexity during synthesis due to its potential reactivity with various reagents. However, advances in synthetic methodologies have made it possible to construct this molecule with high efficiency and purity. The development of novel catalytic systems has further streamlined the synthesis process, allowing researchers to explore more derivatives with greater ease.

From a commercial perspective, Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate represents an important intermediate in the pharmaceutical industry. Its availability as a pure compound facilitates rapid screening and optimization processes in drug discovery programs. Companies specializing in fine chemicals have recognized the value of this intermediate and have invested in scaling up its production to meet growing demand from research institutions and pharmaceutical companies worldwide.

The future prospects for Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate are bright, given its potential applications across multiple therapeutic areas. Ongoing research is focused on identifying new derivatives that exhibit enhanced pharmacological activity while minimizing side effects. Computational modeling techniques are being employed to predict the behavior of this compound and its derivatives, which accelerates the drug discovery process significantly.

In conclusion, Methyl 5-(2-chlorophenyl)methoxy-2-methyl-1-benzofuran-3-carboxylate (CAS No. 300674-30-0) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique molecular structure and functional groups make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.